N-(2-furylmethyl)-2-(3-methoxybenzoyl)hydrazinecarbothioamide

• IUPAC Name: 1-(furan-2-ylmethyl)-3-[(3-methoxybenzoyl)amino]thiourea
• InChI: InChI=1S/C14H15N3O3S/c1-19-11-5-2-4-10(8-11)13(18)16-17-14(21)15-9-12-6-3-7-20-12/h2-8H,9H2,1H3,(H,16,18)(H2,15,17,21)
• InChI Key: ZZDUQCVSUQQVRA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NNC(=S)NCC2=CC=CO2
• Molecular Formula: C14H15N3O3S
• Molecular Weight: 305.35 g/mol

Description

N-(2-furylmethyl)-2-(3-methoxybenzoyl)hydrazinecarbothioamide, also known as FMH, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to have various biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

N-(2-furylmethyl)-2-(3-methoxybenzoyl)hydrazinecarbothioamide works by binding to the active site of ALDH enzymes, preventing them from carrying out their normal metabolic functions. This inhibition leads to the accumulation of toxic compounds, ultimately resulting in cell death.
Biochemical and Physiological Effects:
N-(2-furylmethyl)-2-(3-methoxybenzoyl)hydrazinecarbothioamide has been shown to have various biochemical and physiological effects, including the inhibition of ALDH activity, induction of oxidative stress, and activation of apoptosis pathways. These effects make N-(2-furylmethyl)-2-(3-methoxybenzoyl)hydrazinecarbothioamide a promising candidate for further investigation in the field of cancer research.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-furylmethyl)-2-(3-methoxybenzoyl)hydrazinecarbothioamide is its specificity for ALDH enzymes, which allows for targeted inhibition of these enzymes without affecting other metabolic pathways. However, one limitation of N-(2-furylmethyl)-2-(3-methoxybenzoyl)hydrazinecarbothioamide is its potential toxicity, which must be carefully monitored in laboratory experiments.

Future Directions

There are several future directions for research on N-(2-furylmethyl)-2-(3-methoxybenzoyl)hydrazinecarbothioamide, including:
1. Investigation of N-(2-furylmethyl)-2-(3-methoxybenzoyl)hydrazinecarbothioamide’s potential as a therapeutic agent for cancer treatment.
2. Development of new N-(2-furylmethyl)-2-(3-methoxybenzoyl)hydrazinecarbothioamide analogs with improved potency and selectivity.
3. Study of N-(2-furylmethyl)-2-(3-methoxybenzoyl)hydrazinecarbothioamide’s effects on other metabolic pathways and cellular processes.
4. Investigation of N-(2-furylmethyl)-2-(3-methoxybenzoyl)hydrazinecarbothioamide’s potential as a tool for studying the role of ALDH enzymes in disease.
5. Evaluation of the safety and toxicity of N-(2-furylmethyl)-2-(3-methoxybenzoyl)hydrazinecarbothioamide in preclinical and clinical studies.
Conclusion:
In conclusion, N-(2-furylmethyl)-2-(3-methoxybenzoyl)hydrazinecarbothioamide is a promising compound with potential applications in scientific research, particularly in the field of cancer research. Its specificity for ALDH enzymes and its various biochemical and physiological effects make it a promising candidate for further investigation. However, careful monitoring of its potential toxicity is necessary in laboratory experiments. Further research on N-(2-furylmethyl)-2-(3-methoxybenzoyl)hydrazinecarbothioamide’s potential as a therapeutic agent and its effects on other metabolic pathways and cellular processes is needed to fully understand its potential applications.

Synthesis Methods

N-(2-furylmethyl)-2-(3-methoxybenzoyl)hydrazinecarbothioamide can be synthesized through a multi-step process involving the reaction of 2-furylacetaldehyde with 3-methoxybenzoylhydrazinecarbothioamide. The resulting compound can then be purified through recrystallization to obtain pure N-(2-furylmethyl)-2-(3-methoxybenzoyl)hydrazinecarbothioamide.

Scientific Research Applications

N-(2-furylmethyl)-2-(3-methoxybenzoyl)hydrazinecarbothioamide has been used in scientific research for its potential as a selective inhibitor of aldehyde dehydrogenase (ALDH) enzymes. ALDHs are a family of enzymes that play a critical role in the metabolism of various compounds, including alcohol and aldehydes. Inhibition of ALDHs has been shown to have potential therapeutic applications in the treatment of cancer and other diseases.